molecular formula C20H13BrClN7O2 B2541135 5-bromo-N-(1-(1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)furan-2-carboxamide CAS No. 1007172-70-4

5-bromo-N-(1-(1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)furan-2-carboxamide

Cat. No.: B2541135
CAS No.: 1007172-70-4
M. Wt: 498.73
InChI Key: BXGOWLSAXXWNSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-bromo-N-(1-(1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C20H13BrClN7O2 and its molecular weight is 498.73. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

5-bromo-N-(1-(1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)furan-2-carboxamide is a complex compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, particularly focusing on its anticancer properties, mechanism of action, and structure-activity relationships (SAR).

Chemical Structure and Properties

The compound has the following molecular formula: C20_{20}H13_{13}BrClN7_7O2_2, with a molecular weight of 498.7 g/mol. Its structure includes a furan ring and multiple pyrazolo[3,4-d]pyrimidine moieties, which are known for their diverse biological activities.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit a range of biological activities including:

  • Anticancer Effects : Many derivatives of pyrazolo[3,4-d]pyrimidine have shown significant anticancer properties by inhibiting various cancer cell lines.
  • Antiviral Activity : Some studies suggest potential antiviral effects against viruses such as Zika virus.

The anticancer activity of this compound is thought to be linked to its ability to inhibit key signaling pathways involved in tumor growth.

Case Studies

  • Inhibition of Tumor Growth : In vitro studies demonstrated that this compound effectively inhibited the growth of MCF-7 breast cancer cells. The IC50_{50} values were found to be in the low micromolar range, indicating potent activity.
  • Cell Cycle Arrest and Apoptosis : The compound induced cell cycle arrest at the G2/M phase and promoted apoptosis in cancer cells. This was evidenced by increased DNA fragmentation and activation of caspases.

Structure-Activity Relationship (SAR)

The biological activity of pyrazolo[3,4-d]pyrimidine derivatives is heavily influenced by their structural components. Modifications in the side chains and functional groups can significantly alter their potency and selectivity against various targets.

Compound ModificationEffect on Activity
Addition of electron-withdrawing groupsIncreased potency against cancer cell lines
Alteration of the furan substituentChanges in selectivity for EGFR/VGFR2 inhibition

Antiviral Activity

Recent studies have highlighted the compound's potential as an antiviral agent. For instance, it has shown low micromolar activity against Zika virus with a favorable cytotoxicity profile.

Research Findings

In a study assessing antiviral efficacy, compounds derived from similar scaffolds exhibited EC50_{50} values around 4.3 µM with corresponding CC50_{50} values indicating low toxicity. This suggests that modifications to the core structure can enhance antiviral properties while maintaining safety.

Properties

IUPAC Name

5-bromo-N-[2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H13BrClN7O2/c1-11-7-17(26-20(30)15-5-6-16(21)31-15)29(27-11)19-14-9-25-28(18(14)23-10-24-19)13-4-2-3-12(22)8-13/h2-10H,1H3,(H,26,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BXGOWLSAXXWNSZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C(=C1)NC(=O)C2=CC=C(O2)Br)C3=NC=NC4=C3C=NN4C5=CC(=CC=C5)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H13BrClN7O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

498.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.